2-chloro-N-(1-propyl-1H-indol-5-yl)pyridine-4-carboxamide

• IUPAC Name: 2-chloro-N-(1-propylindol-5-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C17H16ClN3O/c1-2-8-21-9-6-12-10-14(3-4-15(12)21)20-17(22)13-5-7-19-16(18)11-13/h3-7,9-11H,2,8H2,1H3,(H,20,22)
• InChI Key: BPWKIZIQTBEXAS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=CC2=C1C=CC(=C2)NC(=O)C3=CC(=NC=C3)Cl
• Molecular Formula: C17H16ClN3O
• Molecular Weight: 313.8 g/mol

Description

Indole derivatives are a significant type of heterocyclic system in natural products and drugs. They play a main role in cell biology and have been found in many important synthetic drug molecules. The indole nucleus binds with high affinity to multiple receptors, which is helpful in developing new useful derivatives.

Synthesis Analysis

Indole derivatives have attracted the attention of researchers due to their various biological activities. Researchers have taken interest in synthesizing various scaffolds of indole for screening different pharmacological activities.

Molecular Structure Analysis

Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons. This makes them aromatic in nature. Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Chemical Reactions Analysis

The presence of the indole nucleus in medicinal compounds that are biologically active made it an important heterocyclic compound having broad-spectrum biological activities.

Physical And Chemical Properties Analysis

Physically, indole derivatives are crystalline and colorless in nature with specific odors.

Future Directions

From the literature, it is revealed that indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. This suggests that there is a lot of potential for future research in this area.